Cas no 62828-63-1 (N7-Methyl-guanosine-5'-triphosphate-5'-adenosine)

• Product Name: N7-Methyl-guanosine-5'-triphosphate-5'-adenosine
• CAS No: 62828-63-1
• MF: C₂₁H₂₉N₁₀O₁₇P₃
• MW: 786.43
• MDL: MFCD34474134
• CID: 4745287
• PubChem ID: 162642750
• Update Time: 2025-05-20

N7-Methyl-guanosine-5'-triphosphate-5'-adenosine Chemical and Physical Properties

Names and Identifiers

• 7-Methylguanosine 5'-(tetrahydrogen triphosphate) inner salt, P''→5'-ester with adenosine
• Adenosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with 2-amino-6,9-dihydro-7-methyl-6-oxo-9-β-D-ribofuranosyl-1H-purinium inner salt
• Guanosine 5'-(tetrahydrogen triphosphate), 7-methyl-, inner salt, P''→5'-ester with adenosine
• 62828-63-1
• AKOS040758247
• CS-0179595
• N7-methyl-Guanosine-5'-triphosphate-5'-Adenosine
• HY-139100
• Adenosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with 2-amino-6,9-dihydro-7-methyl-6-oxo-9-β-D-ribofuranosyl-1H-purinium inner salt
• 7-Methylguanosine 5'-(tetrahydrogen triphosphate) inner salt, P''→5'-ester with adenosine
• DA-55959
• [(2R,3S,4R,5R)-5-(2-amino-7-methyl-6-oxo-1H-purin-9-ium-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate
• N7-Methyl-guanosine-5'-triphosphate-5'-adenosine

• MDL： MFCD34474134
• Inchi： 1S/C21H29N10O17P3/c1-29-6-31(17-10(29)18(36)28-21(23)27-17)20-14(35)12(33)8(46-20)3-44-50(39,40)48-51(41,42)47-49(37,38)43-2-7-11(32)13(34)19(45-7)30-5-26-9-15(22)24-4-25-16(9)30/h4-8,11-14,19-20,32-35H,2-3H2,1H3,(H7-,22,23,24,25,27,28,36,37,38,39,40,41,42)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• InChI Key： QQOHNVHGNZYSBP-XPWFQUROSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP([O-])(=O)OP(O)(=O)OP(O)(=O)OC[C@@H]2[C@H]([C@@H](O)[C@H](N3C=NC4C(=NC=NC3=4)N)O2)O)O[C@H]1[N+]1=CN(C)C2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 786.09250049g/mol
• Monoisotopic Mass: 786.09250049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8
• Topological Polar Surface Area: 397Ų

Additional information on N7-Methyl-guanosine-5'-triphosphate-5'-adenosine

N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine: A Comprehensive Overview

N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine, commonly referred to by its CAS number CAS No. 62828-63-1, is a nucleotide analog with significant implications in molecular biology and biotechnology. This compound is a derivative of guanosine triphosphate (GTP) with a methyl group attached to the N7 position of the guanine base, forming a unique structure that distinguishes it from other nucleotides. The compound's structure and properties make it a valuable tool in various research and therapeutic applications.

The synthesis and characterization of N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine have been extensively studied, particularly in the context of its role in RNA modification and signaling pathways. Recent studies have highlighted its potential as a substrate for RNA methyltransferases, which are enzymes responsible for adding methyl groups to RNA molecules. This modification, known as RNA methylation, plays a critical role in regulating gene expression, RNA stability, and cellular responses to environmental stress.

One of the most intriguing aspects of CAS No. 62828-63-1 is its ability to serve as a substrate for the methylation of RNA molecules, particularly in the context of m⁶A (N⁶-methyladenosine) modification. This modification has been implicated in various biological processes, including mRNA splicing, translation regulation, and stress granule formation. Recent research has demonstrated that N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine can be utilized by specific methyltransferases to catalyze these modifications, making it a key player in epigenetic regulation.

In addition to its role in RNA methylation, N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine has been explored for its potential therapeutic applications. For instance, studies have shown that this compound can inhibit certain viral replication processes by interfering with viral RNA synthesis. This property makes it a promising candidate for antiviral drug development, particularly against RNA viruses such as influenza and coronaviruses.

The structural uniqueness of CAS No. 62828-63-1 also makes it an attractive molecule for use in nucleic acid-based diagnostics and therapeutics. Its ability to act as a substrate for enzymatic reactions involving RNA and DNA makes it valuable in vitro assays and molecular biology techniques. Furthermore, recent advancements in synthetic biology have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

In terms of safety and handling, N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine is generally considered non-toxic under normal handling conditions. However, like all nucleotides, it should be stored in a cool, dry place to prevent degradation and ensure optimal stability.

In conclusion, N7-Methyl-Guanosine 5'-Triphosphate 5'-Adenosine (CAS No. 62828-63-1) is a versatile compound with significant potential in both basic research and applied sciences. Its role in RNA methylation, antiviral therapy, and diagnostic applications underscores its importance as a valuable tool in modern molecular biology.